Cas no 1821817-66-6 ((2r)-1-(2,3-Difluorophenyl)propan-2-ol)

• Product Name: (2r)-1-(2,3-Difluorophenyl)propan-2-ol
• CAS No: 1821817-66-6
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• CID: 5760142
• PubChem ID: 130067763
• Update Time: 2025-06-19

(2r)-1-(2,3-Difluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1854885
• 1821817-66-6
• (2r)-1-(2,3-difluorophenyl)propan-2-ol
• (R)-1-(2,3-difluorophenyl)propan-2-ol
• Benzeneethanol, 2,3-difluoro-α-methyl-, (αR)-
• (2r)-1-(2,3-Difluorophenyl)propan-2-ol

• Inchi： 1S/C9H10F2O/c1-6(12)5-7-3-2-4-8(10)9(7)11/h2-4,6,12H,5H2,1H3/t6-/m1/s1
• InChI Key： HJBOBLLOZJMSQN-ZCFIWIBFSA-N
• SMILES： FC1C(=CC=CC=1C[C@@H](C)O)F

Computed Properties

• Exact Mass: 172.06997126g/mol
• Monoisotopic Mass: 172.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 218.9±25.0 °C(Predicted)
• pka: 14?+-.0.20(Predicted)

Additional information on (2r)-1-(2,3-Difluorophenyl)propan-2-ol

Recent Advances in the Study of (2R)-1-(2,3-Difluorophenyl)propan-2-ol (CAS: 1821817-66-6) and Its Applications in Chemical Biology and Medicine

The compound (2R)-1-(2,3-difluorophenyl)propan-2-ol (CAS: 1821817-66-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This research briefing aims to provide an overview of the latest studies involving this chiral alcohol, focusing on its synthetic routes, pharmacological properties, and applications in drug discovery.

Recent literature highlights the importance of (2R)-1-(2,3-difluorophenyl)propan-2-ol as a building block for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and inflammation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the asymmetric synthesis of β-adrenergic receptor agonists, showcasing its role in improving enantioselectivity and yield in multi-step synthetic pathways.

Structural analysis of (2R)-1-(2,3-difluorophenyl)propan-2-ol reveals that the stereochemistry at the 2-position plays a crucial role in its biological activity. Computational modeling studies have shown that the (R)-configuration allows for optimal binding to target proteins, making it a valuable scaffold for structure-activity relationship (SAR) studies. Researchers have successfully incorporated this moiety into several lead compounds with improved pharmacokinetic profiles.

In terms of synthetic methodology, recent advances have focused on catalytic asymmetric reduction protocols for the production of (2R)-1-(2,3-difluorophenyl)propan-2-ol. A 2024 Nature Catalysis paper reported a novel biocatalytic approach using engineered alcohol dehydrogenases, achieving >99% enantiomeric excess (ee) with high conversion rates under mild reaction conditions. This green chemistry approach represents a significant improvement over traditional metal-catalyzed hydrogenation methods.

Pharmacological evaluations have identified derivatives of (2R)-1-(2,3-difluorophenyl)propan-2-ol as potential modulators of G-protein coupled receptors (GPCRs). Preliminary in vitro studies show promising activity against dopamine and serotonin receptors, suggesting possible applications in neuropsychiatric disorders. However, further in vivo studies are needed to fully characterize its therapeutic potential and safety profile.

The compound's stability and solubility characteristics have been systematically investigated, with recent formulation studies exploring its potential for various drug delivery systems. Its physicochemical properties make it particularly suitable for oral administration, though prodrug strategies are being developed to enhance bioavailability.

In conclusion, (2R)-1-(2,3-difluorophenyl)propan-2-ol (CAS: 1821817-66-6) represents a versatile chiral building block with growing importance in medicinal chemistry. The recent developments in its synthesis and application underscore its potential as a key intermediate for next-generation therapeutics. Future research directions may include expanded SAR studies, novel synthetic methodologies, and comprehensive preclinical evaluations of its derivatives.